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Compound of Interest

Compound Name: dAURK-4 hydrochloride

Cat. No.: B10831190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, handling, and storage of

dAURK-4 hydrochloride stock solutions. dAURK-4 hydrochloride is a potent and selective

PROTAC (Proteolysis Targeting Chimera) Aurora A (AURKA) kinase degrader with significant

anti-cancer properties.[1][2][3][4] Proper preparation of stock solutions is critical for ensuring

experimental reproducibility and accuracy. This guide outlines the necessary materials, detailed

protocols, and stability information to aid researchers in their studies.

Introduction to dAURK-4 Hydrochloride
dAURK-4 is a derivative of Alisertib, designed to induce the degradation of AURKA, a key

regulator of mitosis.[1] The hydrochloride salt form of dAURK-4 is often utilized in research due

to its enhanced water solubility and stability compared to the free base form.[1][3][5] This

molecule functions by linking the AURKA protein to an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent proteasomal degradation of AURKA. This targeted protein

degradation mechanism makes dAURK-4 a valuable tool for cancer research and drug

development.
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The mechanism of action for dAURK-4 involves hijacking the cell's natural protein disposal

system to eliminate the AURKA protein. The following diagram illustrates this process.
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Caption: Mechanism of dAURK-4 mediated AURKA degradation.

Quantitative Data Summary
Properly dissolving and storing dAURK-4 hydrochloride is crucial for maintaining its activity.

The following table summarizes key quantitative data for the preparation of stock solutions.
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Parameter Value Source

Molecular Weight 1071.93 g/mol [2][4]

Appearance Light yellow to yellow solid [2][4]

Solubility in DMSO 66.67 mg/mL (62.20 mM) [2][4]

Storage of Solid
-20°C, sealed, away from

moisture
[2][4]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[2][4][6]

Experimental Protocols
Materials and Equipment

dAURK-4 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing the dAURK-4 hydrochloride
stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing dAURK-4 hydrochloride stock solution.

Detailed Protocol for a 10 mM Stock Solution
Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and the

workspace is clean. Allow the dAURK-4 hydrochloride vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of dAURK-4 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.072 mg of the compound.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube.

Using a calibrated micropipette, add the calculated volume of newly opened, anhydrous

DMSO. For 1.072 mg to make a 10 mM solution, you would add 100 µL of DMSO. For

larger amounts, a stock solution preparation table is provided below.[2][4]

Close the tube tightly and vortex thoroughly for 1-2 minutes.

Sonication: If the compound does not fully dissolve with vortexing, place the tube in an

ultrasonic bath for short intervals until the solution is clear.[2][4] Avoid prolonged sonication

to prevent degradation. It is noted that hygroscopic DMSO can significantly impact solubility,

so using a fresh, anhydrous solvent is crucial.[2][4]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents multiple freeze-thaw cycles which can lead to

degradation of the compound.[4]
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Storage:

For long-term storage (up to 6 months), store the aliquots at -80°C.[2][4][6]

For short-term storage (up to 1 month), store at -20°C.[2][4]

Ensure tubes are tightly sealed and clearly labeled with the compound name,

concentration, and date of preparation.

Stock Solution Preparation Table
The following table provides the required volume of DMSO to prepare stock solutions of

different concentrations from a given mass of dAURK-4 hydrochloride.[2][4]

Mass of dAURK-4
HCl

Volume of DMSO
for 1 mM

Volume of DMSO
for 5 mM

Volume of DMSO
for 10 mM

1 mg 0.9329 mL 0.1866 mL 0.0933 mL

5 mg 4.6645 mL 0.9329 mL 0.4664 mL

10 mg 9.3290 mL 1.8658 mL 0.9329 mL

Safety and Handling Precautions
Handle dAURK-4 hydrochloride in a well-ventilated area.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

By following these guidelines, researchers can ensure the preparation of high-quality dAURK-4
hydrochloride stock solutions for reliable and reproducible experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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